Cas no 1255-80-7 (Pregna-1,4-diene-2-carboxaldehyde,21-(acetyloxy)-11,17-dihydroxy-3,20-dioxo-, (11b)- (9CI))

• Product Name: Pregna-1,4-diene-2-carboxaldehyde,21-(acetyloxy)-11,17-dihydroxy-3,20-dioxo-, (11b)- (9CI)
• CAS No: 1255-80-7
• MF: C₂₄H₃₀O₇
• MW: 430.490808010101
• CID: 180694
• PubChem ID: 133082524
• Update Time: 2025-04-19

Pregna-1,4-diene-2-carboxaldehyde,21-(acetyloxy)-11,17-dihydroxy-3,20-dioxo-, (11b)- (9CI) Chemical and Physical Properties

Names and Identifiers

• Pregna-1,4-diene-2-carboxaldehyde,21-(acetyloxy)-11,17-dihydroxy-3,20-dioxo-, (11b)- (9CI)
• CMZ0U6X7YZ
• 2-FORMYL-PREDNISOLONE-21-ACETATE
• Pregna-1,4-diene-2-carboxaldehyde, 11beta,17,21-trihydroxy-3,20-dioxo-, 21-acetate
• UNII-CMZ0U6X7YZ
• PREGNA-1,4-DIENE-2-CARBOXALDEHYDE, 21-(ACETYLOXY)-11,17-DIHYDROXY-3,20-DIOXO-, (11.BETA.)-
• 1255-80-7
• PREGNA-1,4-DIENE-2-CARBOXALDEHYDE, 11.BETA.,17,21-TRIHYDROXY-3,20-DIOXO-, 21-ACETATE
• Pregna-1,4-diene-2-carboxaldehyde, 21-(acetyloxy)-11,17-dihydroxy-3,20-dioxo-, (11beta)-

• Inchi： 1S/C24H30O7/c1-13(26)31-12-20(29)24(30)7-6-17-16-5-4-15-8-18(27)14(11-25)9-22(15,2)21(16)19(28)10-23(17,24)3/h8-9,11,16-17,19,21,28,30H,4-7,10,12H2,1-3H3/t16-,17-,19-,21+,22-,23-,24-/m0/s1
• InChI Key： YMMGFKYMLAMPKX-DOUOKARYSA-N
• SMILES： O[C@]1(C(COC(C)=O)=O)CC[C@H]2[C@@H]3CCC4=CC(C(C=O)=C[C@]4(C)[C@H]3[C@H](C[C@@]21C)O)=O

Computed Properties

• Exact Mass: 430.1992
• Monoisotopic Mass: 430.199153
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 31
• Rotatable Bond Count: 5
• Complexity: 917
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 7
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 118

Experimental Properties

• Density: 1.32
• Boiling Point: 640.1°Cat760mmHg
• Flash Point: 218.7°C
• Refractive Index: 1.589
• PSA: 117.97